4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride
Overview
Description
4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride is a chemical compound with a molecular formula of C7H14Cl2N4. It is a derivative of pyrazole, a five-membered heterocyclic compound containing two nitrogen atoms. This compound is often used in various scientific research applications due to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride typically involves the reaction of 4-aminopyrazole with butan-2-one in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the desired product is obtained. The resulting compound is then treated with hydrochloric acid to form the dihydrochloride salt .
Industrial Production Methods
In an industrial setting, the production of this compound involves large-scale synthesis using automated reactors. The process includes the precise control of reaction parameters such as temperature, pressure, and pH to maximize yield and purity. The final product is purified using techniques such as crystallization or chromatography .
Chemical Reactions Analysis
Types of Reactions
4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: It can be reduced to form amines or other reduced derivatives.
Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Reagents such as halogens (e.g., chlorine, bromine) or alkylating agents are commonly used.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines .
Scientific Research Applications
4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is used in the study of enzyme inhibition and protein interactions.
Industry: The compound is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound binds to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .
Comparison with Similar Compounds
Similar Compounds
4-aminopyrazole: A precursor in the synthesis of 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride.
1H-pyrazol-4-ylamine: Another pyrazole derivative with similar chemical properties.
Uniqueness
This compound is unique due to its specific structure, which allows it to interact with a wide range of molecular targets. This makes it a valuable compound in various fields of research and industry .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(1H-pyrazol-4-yl)butan-2-amine dihydrochloride involves the reaction of 4-(1H-pyrazol-4-yl)butan-2-one with hydroxylamine hydrochloride to form 4-(1H-pyrazol-4-yl)butan-2-oxime, which is then reduced with sodium borohydride to form 4-(1H-pyrazol-4-yl)butan-2-amine. The amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "4-(1H-pyrazol-4-yl)butan-2-one", "Hydroxylamine hydrochloride", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-(1H-pyrazol-4-yl)butan-2-one is reacted with hydroxylamine hydrochloride in the presence of a base such as sodium acetate to form 4-(1H-pyrazol-4-yl)butan-2-oxime.", "Step 2: The oxime is then reduced with sodium borohydride in a solvent such as ethanol to form 4-(1H-pyrazol-4-yl)butan-2-amine.", "Step 3: The amine is then reacted with hydrochloric acid to form the dihydrochloride salt, which can be isolated by filtration or precipitation." ] } | |
CAS No. |
2731008-59-4 |
Molecular Formula |
C7H15Cl2N3 |
Molecular Weight |
212.1 |
Purity |
95 |
Origin of Product |
United States |
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